Cas no 946321-90-0 (4-{2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamido}benzamide)

• Product Name: 4-{2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamido}benzamide
• CAS No: 946321-90-0
• MF: C₂₄H₂₂N₆O₄S
• MW: 490.534283161163
• CID: 5458413
• Update Time: 2025-10-31

4-{2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[2-(2-morpholin-4-yl-4-oxo-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetyl]amino]benzamide
• 4-{2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamido}benzamide

• Inchi： 1S/C24H22N6O4S/c25-22(32)16-6-8-17(9-7-16)26-18(31)14-30-23(33)20-21(19(28-30)15-4-2-1-3-5-15)35-24(27-20)29-10-12-34-13-11-29/h1-9H,10-14H2,(H2,25,32)(H,26,31)
• InChI Key： VJBSIVPKDIQVNO-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CN2C(=O)C3N=C(N4CCOCC4)SC=3C(C3=CC=CC=C3)=N2)=O)C=C1

Additional information on 4-{2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamido}benzamide

Compound CAS No. 946321-90-0: 4-{2-[2-(Morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide

The compound with CAS No. 946321-90-0, known as 4-{2-[2-(Morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a thiazolo[4,5-d]pyridazine ring system, which is a heterocyclic aromatic structure containing sulfur and nitrogen atoms. This core structure is further substituted with a morpholine group at the 2-position and a phenyl group at the 7-position. The morpholine moiety introduces significant flexibility and hydrogen bonding capacity, enhancing the compound's ability to interact with biological targets. The phenyl group contributes to the molecule's hydrophobicity and aromaticity, which are crucial for its stability and bioavailability.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. The thiazolo[4,5-d]pyridazine ring system has been shown to exhibit potent anti-proliferative activity against several cancer cell lines, making it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in advanced materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of the morpholine group enhances the molecule's electron-donating capabilities, while the phenyl group contributes to its conjugation length and stability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazolo[4,5-d]pyridazine ring through cyclization reactions and subsequent substitution reactions to introduce the morpholine and phenyl groups. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and improved stereocontrol in the production of this compound.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological profile. Studies conducted under controlled laboratory conditions indicate that it exhibits moderate biodegradability under aerobic conditions. However, further research is required to fully understand its long-term environmental impact and potential risks associated with large-scale production or use.

In terms of safety data, this compound has been classified as non-hazardous under standard handling conditions. However, it is recommended to handle it with appropriate personal protective equipment (PPE) due to its potential irritant properties. Storage should be carried out in accordance with standard laboratory practices to ensure stability and prevent contamination.

The future prospects for this compound are highly promising. Ongoing research aims to further optimize its pharmacokinetic properties for enhanced bioavailability and reduced toxicity. Additionally, investigations into its use in advanced materials applications continue to explore new avenues for technological innovation.

In conclusion, CAS No. 946321-90-, or 4-{2-[2-(Morpholin-4-yl)-4-oxo7phenylthiazolo[dpyridazinacetamido}benzamide, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for researchers in pharmacology, materials science, and beyond.